Cas no 769-09-5 (1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product name: 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 769-09-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 537045
• PubChem ID: 12791801

1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• 1-methyl-2-oxopyridine-3-carboxamide
• SCHEMBL9614829
• EN300-6773544
• DTXSID60509988
• 769-09-5
• SB53115
• N-methyl-2-pyridone-S-carboxamide

• Inchi： InChI=1S/C7H8N2O2/c1-9-4-2-3-5(6(8)10)7(9)11/h2-4H,1H3,(H2,8,10)
• InChI Key： YKUZYUUESIPGMR-UHFFFAOYSA-N
• SMILES： CN1C=CC=C(C(=O)N)C1=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 63.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 769-09-5)

1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, with the CAS number 769-09-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of pyridine derivatives, which are known for their versatile applications in drug development and material science. Its unique molecular structure, featuring a methyl group and a carboxamide moiety, makes it a valuable intermediate in synthesizing more complex molecules.

In recent years, the demand for 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has surged due to its potential role in medicinal chemistry. Researchers are particularly interested in its pharmacological properties, such as its ability to modulate enzyme activity or serve as a building block for bioactive compounds. The compound's CAS registry number 769-09-5 is frequently searched in academic databases, reflecting its relevance in ongoing studies. Additionally, its solubility and stability under various conditions are often discussed in forums and research papers, highlighting its practical utility.

One of the trending topics related to 769-09-5 is its potential application in green chemistry. With the global push toward sustainable practices, scientists are exploring how this compound can be synthesized using eco-friendly methods. Questions like "Is 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide biodegradable?" or "What are the alternative synthesis routes for CAS 769-09-5?" are commonly searched, indicating a growing interest in its environmental impact. This aligns with the broader industry focus on reducing carbon footprints and minimizing hazardous waste.

Another area of interest is the compound's role in drug discovery. Its structural features make it a candidate for designing new therapeutic agents, particularly in treating metabolic disorders or inflammatory diseases. Online searches often include queries like "1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide uses in medicine" or "769-09-5 biological activity," underscoring its potential in biomedical applications. Researchers are also investigating its synergistic effects with other compounds, which could lead to breakthroughs in combination therapies.

The analytical characterization of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is another hot topic. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are frequently employed to study its purity and structural integrity. Searches like "How to analyze CAS 769-09-5?" or "1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide spectroscopic data" are common among chemists and quality control professionals. These methods are crucial for ensuring the compound's suitability in high-stakes applications like pharmaceutical manufacturing.

In summary, 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 769-09-5) is a compound of significant scientific and industrial interest. Its applications span from drug development to sustainable chemistry, making it a subject of ongoing research and discussion. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing innovative solutions across multiple disciplines.